Cas no 98-71-5 (4-hydrazinylbenzene-1-sulfonic acid)

• Product Name: 4-hydrazinylbenzene-1-sulfonic acid
• CAS No: 98-71-5
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• MDL: MFCD00025097
• CID: 34974
• PubChem ID: 354335257
• Update Time: 2025-04-18

4-hydrazinylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinylbenzenesulfonic acid
• 6,7-Dihydro-5,8-dimethyldibenzo[b,j][1,10]phenanthroline
• Phenylhydrazine-4-sulfonic acid (PHPA)
• Phenylhydrazine-4-sulfonic Acid Hemihydrate
• 4-Hydrazinobenzenesulfonic Acid
• Phenylhydrazine-4-sulfonic acid
• p-Hydrazinobenzenesulfonic Acid Hemihydrate
• 4-hydrazino-benzene sulfonic acid
• 4-hydrazinobenzene sulphonic acid
• 4-Hydrazinobenzolsulfonsure
• 4-sulfophenylhydrazine
• 4-Sulphophenylhydrazine
• Hydrazinobenzenesulfonicacid HeMihydrate
• Phenylhydrazine-4-acid
• Phenylhydrazine-p-sulfonicaci
• p-hydrazinobenzenesulfonic acid
• p-Hydrazinophenylsulfonic
• p-hydrazinophenylsulfonicacid
• p-sulfophenylhydrazine
• Benzenesulfonic acid, 4-hydrazino-
• 4-Hydrazinobenzenesulphonic acid
• Phenylhydrazinesulfonic acid
• Phenylhydrazine-p-sulfonic acid
• Sulfanilic acid, N-amino-
• p-Hydrazinophenylsulfonic acid
• Benzenesulfonic acid, p-hydrazino-
• 4-hydrazinylbenzene-1-sulfonic acid
• Benzenesulfonic acid, 4-hydrazinyl-
• Q27277588
• p-hydrazino-benzenesulfonic acid
• BP-30245
• 98-71-5
• p-sulfophenyl hydrazine
• AB00087113-03
• BRN 0514779
• PHENYLHYDRAZINE-P-SULFOMNIC ACID
• AC-18236
• 4-hydrazino-benzenesulfonic acid
• EINECS 202-694-2
• CHEMBL510966
• NSC-1608
• SCHEMBL34520
• MFCD00025097
• CS-W016811
• 4-HYDRAZINOBENZENESULFONIC ACID [MI]
• NS00006129
• p-Sulfo-phenylhydrazin
• 854689-07-9
• p-Phenylhydrazinesulfonic acid
• NCGC00325751-01
• AI3-09050
• F0266-1028
• UNII-F3J225IK1D
• Hydrazinobenzenesulfonic acidhemihydrate
• 3-15-00-00865 (Beilstein Handbook Reference)
• NSC 1608
• 4-hydrazinylbenzenesulfonicacid
• W-100068
• H0176
• H1662
• STR07041
• DTXSID9059177
• benzene; hydrazine; hydrogen sulfite
• FT-0631512
• AB00087113-01
• NSC1608
• AKOS001590303
• F3J225IK1D
• A845897
• STK396700
• ALBB-023572
• DTXCID6049060
• BBL008614
• hydrazine, (4-sulpho)phenyl-
• DB-057743

• MDL： MFCD00025097
• Inchi： 1S/C6H8N2O3S/c7-8-5-1-3-6(4-2-5)12(9,10)11/h1-4,8H,7H2,(H,9,10,11)
• InChI Key： IOMZCWUHFGMSEJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NN)(=O)(=O)O
• BRN： 514779

Computed Properties

• Exact Mass: 188.02600
• Monoisotopic Mass: 188.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.4
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Acicular or foliar crystals.
• Density: 1.366 (estimate)
• Melting Point: 286°C(lit.)
• Boiling Point: 500°C (estimate)
• Flash Point: °C
• Refractive Index: 1.6490 (estimate)
• Water Partition Coefficient: It is soluble in water.
• PSA: 100.80000
• LogP: 2.07300
• Merck: 4773
• Sensitiveness: Hygroscopic
• Solubility: Soluble in boiling water, slightly soluble in ethanol, ether, slightly soluble in water.

4-hydrazinylbenzene-1-sulfonic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2585
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• RTECS：DB6900000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters